Cas no 221292-48-4 (Benzene, 1,4-diiodo-2,5-dipropoxy-)

• Product Name: Benzene, 1,4-diiodo-2,5-dipropoxy-
• CAS No: 221292-48-4
• MF: C₁₂H₁₆I₂O₂
• MW: 446.063188552856
• CID: 1408017
• PubChem ID: 10917277
• Update Time: 2025-04-20

Benzene, 1,4-diiodo-2,5-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-diiodo-2,5-dipropoxy-
• 1,4-bis(propyloxy)-2,5-diiodobenzene
• InChI=1/C12H16I2O2/c1-3-5-15-11-7-10(14)12(8-9(11)13)16-6-4-2/h7-8H,3-6H2,1-2H
• DB-363101
• DTXSID90448250
• 221292-48-4

• Inchi： 1S/C12H16I2O2/c1-3-5-15-11-7-10(14)12(8-9(11)13)16-6-4-2/h7-8H,3-6H2,1-2H3
• InChI Key： XEIABPQMDIQKBB-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1OCCC)I)OCCC

Computed Properties

• Exact Mass: 445.92308
• Monoisotopic Mass: 445.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46